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Compound of Interest

Compound Name: Ethyl (tosylmethyl)carbamate

Cat. No.: B407693

CAS Number: 2850-26-2

This technical guide provides a comprehensive overview of Ethyl (tosylmethyl)carbamate, a
chemical compound of interest to researchers, scientists, and professionals in drug
development. The guide details its chemical properties, synthesis, and known reactivity, with a
focus on data presentation and experimental context.

Chemical and Physical Properties

Ethyl (tosylmethyl)carbamate, with the IUPAC name ethyl N-[(4-
methylphenyl)sulfonylmethyl]carbamate, is a sulfonyl-containing carbamate.[1] Its fundamental
properties are summarized in the table below, based on computed data.
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Property Value Source
CAS Number 2850-26-2 [1]
Molecular Formula C11H1sNOa4S [1]
Molecular Weight 257.31 g/mol [1]
ethyl N-[(4-
IUPAC Name methylphenyl)sulfonylmethyl]c [1]
arbamate
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Synthesis

While a specific, detailed experimental protocol for the synthesis of Ethyl
(tosylmethyl)carbamate is not readily available in public literature, its structure suggests a
plausible synthetic route based on established carbamate formation methodologies. One
potential pathway involves the reaction of a tosyl-containing amine precursor with an ethyl
chloroformate.

A general procedure for the synthesis of N-substituted carbamates from an isocyanate, which
could be an intermediate, is described in the patent CN102372652A. This process involves
reacting an isocyanate with a Reformatzky reagent (ethyl zinc bromide acetate) in
tetrahydrofuran.[2]

Logical Synthesis Workflow:
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Caption: Plausible synthetic workflow for Ethyl (tosylmethyl)carbamate.

Experimental Protocols
General Protocol for N-Substituted Carbamate Synthesis

(Exemplary)

The following is a generalized protocol for the synthesis of N-substituted ethyl carbamates,

adapted from patent literature, which may be applicable with modifications for Ethyl

(tosylmethyl)carbamate.
Materials:
 Isocyanate precursor

o Tetrahydrofuran (solvent)

» Reformatzky reagent (ethyl zinc bromide acetate)

e Saturated ammonium chloride solution
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o Ether

e Anhydrous magnesium sulfate

Procedure:

To a reaction vessel under a nitrogen atmosphere, add the isocyanate precursor and
tetrahydrofuran.

o Slowly add the Reformatzky reagent at a controlled temperature (e.g., 40-45°C).

» Allow the reaction to proceed for 8-12 hours, monitoring for the disappearance of the starting
material by an appropriate analytical method (e.g., TLC).

e Upon completion, quench the reaction with a saturated ammonium chloride solution.
o Extract the organic phase with ether.

e Dry the combined organic layers with anhydrous magnesium sulfate, filter, and concentrate
the solvent.

 Purify the crude product by column chromatography to yield the N-substituted ethyl
carbamate.[2]

Chemical Reactivity

Ethyl (tosylmethyl)carbamate is known to undergo base-catalyzed elimination-addition
reactions. In these reactions, the tosyl group acts as a leaving group, and the carbamate
moiety influences the reactivity. The reaction can proceed with various nucleophiles.

Reaction Scheme:

Base-catalyzed elimination of p-toluenesulfinic acid from Ethyl (tosylmethyl)carbamate
generates a reactive N-acylimine intermediate. This intermediate is then susceptible to
nucleophilic attack.

Experimental Workflow for Base-Catalyzed Elimination-Addition:
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Caption: Workflow of base-catalyzed elimination-addition of Ethyl (tosylmethyl)carbamate.

Biological Activity and Signaling Pathways

Currently, there is no publicly available scientific literature detailing the specific biological
activity or the involvement of Ethyl (tosylmethyl)carbamate in any signaling pathways. It is
important to distinguish this compound from the structurally simpler and well-studied "ethyl
carbamate” (urethane), which is a known carcinogen.[3][4] The toxicological and
pharmacological properties of Ethyl (tosylmethyl)carbamate have not been reported.
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The broader class of carbamates has diverse applications in medicine and drug design, often
used as structural motifs in drugs or as prodrugs to improve pharmacokinetic properties.[5][6]
Carbamates can be found in anticancer agents, antiepileptics, and other therapeutic
compounds.[6][7] However, without specific studies on Ethyl (tosylmethyl)carbamate, any
potential biological role remains speculative.

Role in Drug Development and Research

Given its chemical structure, Ethyl (tosylmethyl)carbamate could be of interest in medicinal
chemistry as a synthetic intermediate. The tosyl group is a well-known leaving group in organic
synthesis, and the carbamate moiety is a common functional group in pharmaceuticals.[5][6]
The ability to undergo elimination-addition reactions provides a route to introduce various
functional groups, potentially leading to the synthesis of novel bioactive molecules. Further
research is required to explore its potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: Ethyl
(tosylmethyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b407693#ethyl-tosylmethyl-carbamate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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